Cas no 2357-79-1 (1-(3-fluoro-4-methoxyphenyl)propan-2-one)
2357-79-1 structure
Product Name:1-(3-fluoro-4-methoxyphenyl)propan-2-one
CAS No:2357-79-1
MF:C10H11FO2
MW:182.191546678543
CID:3267506
PubChem ID:20228002
Update Time:2024-11-04
1-(3-fluoro-4-methoxyphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-
- CAA35779
- EN300-1854883
- YSMYYXIMWVCARJ-UHFFFAOYSA-N
- 2357-79-1
- 1-(3-fluoro-4-methoxy-phenyl)-propan-2-one
- SCHEMBL1979399
- 1-(3-Fluoro-4-methoxyphenyl)propan-2-one
- AKOS011913492
- G54821
- 1-(3-fluoro-4-methoxyphenyl)propan-2-one
-
- MDL: MFCD06797888
- Inchi: 1S/C10H11FO2/c1-7(12)5-8-3-4-10(13-2)9(11)6-8/h3-4,6H,5H2,1-2H3
- InChI Key: YSMYYXIMWVCARJ-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)CC(C)=O)OC
Computed Properties
- Exact Mass: 182.07430775g/mol
- Monoisotopic Mass: 182.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26.3Ų
1-(3-fluoro-4-methoxyphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854883-0.05g |
1-(3-fluoro-4-methoxyphenyl)propan-2-one |
2357-79-1 | 95% | 0.05g |
$111.0 | 2023-09-18 | |
| Enamine | EN300-1854883-0.1g |
1-(3-fluoro-4-methoxyphenyl)propan-2-one |
2357-79-1 | 95% | 0.1g |
$167.0 | 2023-09-18 | |
| Enamine | EN300-1854883-0.25g |
1-(3-fluoro-4-methoxyphenyl)propan-2-one |
2357-79-1 | 95% | 0.25g |
$237.0 | 2023-09-18 | |
| Enamine | EN300-1854883-0.5g |
1-(3-fluoro-4-methoxyphenyl)propan-2-one |
2357-79-1 | 95% | 0.5g |
$374.0 | 2023-09-18 | |
| Enamine | EN300-1854883-1.0g |
1-(3-fluoro-4-methoxyphenyl)propan-2-one |
2357-79-1 | 95% | 1g |
$480.0 | 2023-06-01 | |
| Enamine | EN300-1854883-2.5g |
1-(3-fluoro-4-methoxyphenyl)propan-2-one |
2357-79-1 | 95% | 2.5g |
$876.0 | 2023-09-18 | |
| Enamine | EN300-1854883-5.0g |
1-(3-fluoro-4-methoxyphenyl)propan-2-one |
2357-79-1 | 95% | 5g |
$1535.0 | 2023-06-01 | |
| Enamine | EN300-1854883-10.0g |
1-(3-fluoro-4-methoxyphenyl)propan-2-one |
2357-79-1 | 95% | 10g |
$2854.0 | 2023-06-01 | |
| Enamine | EN300-1854883-1g |
1-(3-fluoro-4-methoxyphenyl)propan-2-one |
2357-79-1 | 95% | 1g |
$480.0 | 2023-09-18 | |
| Enamine | EN300-1854883-5g |
1-(3-fluoro-4-methoxyphenyl)propan-2-one |
2357-79-1 | 95% | 5g |
$1535.0 | 2023-09-18 |
1-(3-fluoro-4-methoxyphenyl)propan-2-one Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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